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Compound of Interest

Compound Name: H-Ala-Ala-Tyr-OH TFA

cat. No.: B12420517

An In-Depth Technical Guide to the Handling and Storage of H-Ala-Ala-Tyr-OH TFA
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information and best practices for the handling and storage
of the synthetic peptide H-Ala-Ala-Tyr-OH TFA. Adherence to these guidelines is crucial for
maintaining the integrity, stability, and safety of the compound.

Introduction

H-Ala-Ala-Tyr-OH is a tripeptide composed of alanine, alanine, and tyrosine. It is typically
supplied as a trifluoroacetate (TFA) salt, which is a common counterion resulting from the
purification process using high-performance liquid chromatography (HPLC). The presence of
TFA can influence the peptide's net weight and solubility characteristics.[1] This document
outlines the essential procedures for the safe handling and optimal storage of this peptide to
ensure its stability and suitability for research and development applications.

Compound Information

Table 1: Chemical and Physical Properties of H-Ala-Ala-Tyr-OH TFA
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Property Value Source

Molecular Formula C17H22F3N307 [2]

Molecular Weight 437.37 g/mol [2]

Purity (HPLC) >98% [2]

Form Lyophilized Powder [1]

Appearance White solid General Knowledge

Storage and Stability

Proper storage is critical to prevent the degradation of H-Ala-Ala-Tyr-OH TFA.

Table 2: Recommended Storage Conditions

Parameter Recommendation Rationale Source
Minimizes degradation
Temperature -20°C and preserves peptide  [1][2]

integrity.

Light Exposure

Store in the dark

Protects from light-

induced degradation.

[3]

Store in a desiccated

The compound is

hygroscopic and

Moisture ) i [3]
environment moisture can lead to
degradation.
] Prevents
] Tightly sealed o
Container ] contamination and [415]
container

moisture ingress.

Under these conditions, H-Ala-Ala-Tyr-OH TFA has a stability of at least two years.[2]

Handling Procedures
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Due to the presence of residual TFA, appropriate safety measures should be taken during
handling.

Table 3: Personal Protective Equipment (PPE) and Handling Guidelines

Procedure Guideline Source

Wear a lab coat, safety
Personal Protective Equipment  glasses with side shields, and [61[7]

chemical-resistant gloves.

Handle in a well-ventilated
o area. For weighing and
Ventilation _ _ [4][5]
preparing solutions, use a

chemical fume hood.

To avoid inhalation of the
Weighing lyophilized powder, weigh the [6]

compound in a fume hood.

In case of a spill, avoid
) generating dust. Absorb with
Spill Cleanup ) ) ) [3]
an inert material and place in a

suitable container for disposal.

Dispose of waste in
) accordance with all applicable
Disposal
local, state, and federal

regulations.

Experimental Protocols
Reconstitution of Lyophilized Peptide

o Equilibration: Before opening, allow the vial to warm to room temperature to prevent
condensation, which can degrade the peptide.

¢ Solvent Selection: The TFA salt of H-Ala-Ala-Tyr-OH generally enhances its solubility in
agueous solutions.[1] For most biological applications, sterile, nuclease-free water or a
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suitable buffer (e.g., PBS) is recommended.

» Dissolution: Add the desired volume of solvent to the vial. Gently vortex or sonicate to ensure
complete dissolution.

o Storage of Stock Solution: Once reconstituted, it is recommended to aliquot the stock
solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw
cycles.

Visualized Workflows
General Handling Workflow
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Preparation

Don Personal Protective Equipment (PPE)

Equilibrate peptide vial to room temperature

Handling in|Fume Hood

Carefully open vial

Weigh the required amount of peptide

Add appropriate solvent

Gently vortex or sonicate to dissolve

Storage

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for safe handling and reconstitution of H-Ala-Ala-Tyr-OH TFA.
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Storage Decision Tree

Store at -20°C in a desiccator

Lyophilized Powde

Peptide Form?

In Solution

Aliquot and store at -20°C or -80°C

Click to download full resolution via product page
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Caption: Decision tree for the appropriate storage of H-Ala-Ala-Tyr-OH TFA.

Potential Degradation Pathways

H-Ala-Ala-Tyr-OH TFA (Stable)

High Temperature Repeated Freeze-Thaw

Degraded Peptide Fragments
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Click to download full resolution via product page
Caption: Factors leading to the degradation of H-Ala-Ala-Tyr-OH TFA.

Safety Information

While H-Ala-Ala-Tyr-OH itself is not classified as a hazardous substance, the TFA salt imparts
acidic and potentially corrosive properties.

o Eye Contact: May cause eye irritation. In case of contact, rinse immediately with plenty of
water.[6]

o Skin Contact: May cause skin irritation. In case of contact, wash off with soap and water.[6]

« Inhalation: Avoid inhaling the powder. May cause respiratory tract irritation. Move to fresh air
if inhaled.[6]

 Ingestion: Harmful if swallowed.[8] Rinse mouth with water and seek medical advice.[8]

Always consult the material safety data sheet (MSDS) for the specific product you are using for
complete safety information. The handling of pure trifluoroacetic acid requires stringent safety
precautions, including working in a fume hood with appropriate personal protective equipment,
as it is highly corrosive and can cause severe burns.[3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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